2,2-difluoro-2-(4-fluorophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide

• IUPAC Name: 2,2-difluoro-2-(4-fluorophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C15H9F6NO3/c16-9-1-5-11(6-2-9)24-14(17,18)13(23)22-10-3-7-12(8-4-10)25-15(19,20)21/h1-8H,(H,22,23)
• InChI Key: CRYKMXAFGPFRCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C(OC2=CC=C(C=C2)F)(F)F)OC(F)(F)F
• Molecular Formula: C15H9F6NO3
• Molecular Weight: 365.23 g/mol

Description

2,2-Difluoro-2-(4-fluorophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide (DFTFA) is a small molecule that has been studied for its potential applications in a variety of scientific research fields. It is a fluorinated compound, meaning that it contains several fluorine atoms that are bonded together in a specific arrangement. This arrangement gives the molecule unique properties that make it a useful tool for researchers. Specifically, DFTFA has been studied for its potential use in drug discovery and development, as well as its ability to act as a catalyst in certain chemical reactions.

Scientific Research Applications

Synthesis and Herbicidal Activity

• Novel derivatives of phenoxyacetamide, including compounds with similar structural motifs to 2,2-difluoro-2-(4-fluorophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide, have been synthesized and evaluated for their herbicidal activities. These compounds showed significant efficacy against dicotyledonous weeds, highlighting their potential as herbicides (Wu et al., 2011).

Photoreactivity

• The photoreactions of flutamide, a compound related to the structure of interest, have been studied in different solvents. These studies provide insights into the stability and reactivity of such compounds under light exposure, which is relevant for understanding their behavior in various applications (Watanabe et al., 2015).

Materials Science Applications

• Research has explored the use of fluoroform as a source of difluorocarbene for synthesizing difluoromethoxy- and difluorothiomethoxyarenes. This method is relevant for creating materials with specific fluorinated functional groups, potentially including those similar to this compound (Thomoson & Dolbier, 2013).
• Novel arylene ether polymers with high glass-transition temperatures and organosolubility have been synthesized, demonstrating the potential of incorporating fluorinated compounds into high-performance polymers. These materials could be used in various applications, including optoelectronics and coatings (Huang et al., 2007).